Cas no 2361879-32-3 (N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide)

• Product Name: N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide
• CAS No: 2361879-32-3
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 5414437
• PubChem ID: 145895143
• Update Time: 2025-11-04

N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[4-(3-methylmorpholin-4-yl)phenyl]carbamoyl}ethyl)prop-2-enamide
• 2361879-32-3
• N-[4-(3-Methylmorpholin-4-yl)phenyl]-3-(prop-2-enoylamino)propanamide
• Z2204447407
• EN300-26579051
• N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide

• Inchi： 1S/C17H23N3O3/c1-3-16(21)18-9-8-17(22)19-14-4-6-15(7-5-14)20-10-11-23-12-13(20)2/h3-7,13H,1,8-12H2,2H3,(H,18,21)(H,19,22)
• InChI Key： VLARNCJNUKCJGV-UHFFFAOYSA-N
• SMILES： C(NCCC(NC1=CC=C(N2CCOCC2C)C=C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.1±55.0 °C(Predicted)
• pka: 14.22±0.70(Predicted)

Additional information on N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide

N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide: A Comprehensive Overview

The compound with CAS No. 2361879-32-3, commonly referred to as N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we delve into its chemical properties, synthesis methods, pharmacological activities, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide is characterized by a morpholine ring fused with a phenyl group, an amide functional group, and a propenamide moiety. The presence of the morpholine ring introduces interesting electronic properties, while the amide group enhances its solubility and bioavailability. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. Recent studies have explored more efficient synthetic pathways, leveraging catalytic systems to improve yield and purity.

Pharmacological Activity

Research into the pharmacological properties of this compound has revealed its potential as a modulator of various biological targets. For instance, studies have shown that it exhibits significant activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has been investigated, highlighting its potential role in treating conditions such as neurodegenerative diseases.

Applications in Drug Development

The compound's versatility has led to its exploration in multiple therapeutic areas. One notable application is its use as a lead compound in the development of anti-cancer agents. Recent findings suggest that it may inhibit the proliferation of cancer cells by targeting specific oncogenic pathways. Furthermore, its role as a modulator of ion channels has been studied, offering insights into its potential use in treating cardiovascular diseases.

Recent Research Advances

In the past few years, advancements in computational chemistry have enabled researchers to better understand the molecular interactions of N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide. Molecular docking studies have provided valuable insights into its binding affinities with various protein targets. These studies have been complemented by experimental validations, further confirming its therapeutic potential.

Safety and Toxicity Profile

As with any pharmaceutical candidate, understanding the safety profile is crucial. Preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses. However, further investigations are required to assess its long-term safety and potential for adverse effects.

Future Directions

The future of N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide lies in its continued exploration as a drug candidate. Researchers are focusing on optimizing its pharmacokinetic properties to enhance bioavailability and reduce clearance rates. Additionally, efforts are underway to identify novel targets for this compound, potentially expanding its therapeutic applications.

In conclusion, N-[3-[[4-(3-Methyl-4-morpholinyl)phenyl]amino]-3-oxopropyl]-2-propenamide represents a compelling molecule with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with promising pharmacological activities, positions it as a valuable asset in drug discovery pipelines. As research progresses, this compound is expected to contribute significantly to the development of innovative therapeutic agents.